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Compound of Interest

Compound Name: 3-Heptene

Cat. No.: B165601

For Immediate Release

This in-depth technical guide provides critical health and safety information for 3-Heptene
(C7H14), a colorless, flammable liquid. Tailored for researchers, scientists, and drug
development professionals, this document consolidates essential data on its properties,
hazards, handling procedures, and emergency responses to ensure safe laboratory practices.

Core Safety & Physical Properties

3-Heptene is a volatile and highly flammable liquid that presents a significant fire hazard. It is
also recognized as a mild skin irritant and can cause narcotic effects at high concentrations.[1]
[2][3] Aspiration of the liquid may be fatal if swallowed and it enters the airways.[1] The
following tables summarize the key physical, chemical, and safety data for 3-Heptene.

Table 1: Physical and Chemical Properties of 3-Heptene
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Property Value Source
Molecular Formula C7Haia [1]
Molecular Weight 98.19 g/mol [1]
Appearance Colorless liquid [11[2]
Boiling Point 94.35 °C @ 760 mm Hg (est) [4]
Vapor Pressure 54.202 mmHg @ 25 °C (est) [4]
Flash Point 19.00 °F /-7.22 °C (TCC, est) [4]
Solubility in Water 31.08 mg/L @ 25 °C (est) [4]

ble 2: GHE | Classification for 3-

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor[1]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters
airways[1]
Skin Corrosion/Irritation Mild Irritant

Specific target organ toxicity — ]
] Narcotic effects
single exposure

Hazard Identification and First Aid

Primary Hazards:

» Flammability: 3-Heptene is a highly flammable liquid and vapor. Vapors are heavier than air

and may travel to a source of ignition and flash back.

» Aspiration Toxicity: If swallowed, the liquid can be aspirated into the lungs, which can be

fatal.[1]
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 Skin Irritation: It is considered a mild skin irritant.[1][2]

 Inhalation: High concentrations of vapor may cause narcotic effects, including dizziness and
drowsiness.[2]

First-Aid Measures:

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.

o Skin Contact: Remove contaminated clothing and rinse the skin with plenty of water.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

 Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.

Experimental Protocols for Safety Evaluation

While specific, detailed toxicological studies for 3-Heptene were not readily available in the
public domain, the safety profile of such chemicals is typically evaluated using standardized
testing protocols established by organizations like the Organisation for Economic Co-operation
and Development (OECD). Below are outlines of the methodologies that would be employed to
assess the key hazards of 3-Heptene.

Skin Irritation/Corrosion Testing (Based on OECD
Guideline 404)

o Objective: To determine the potential of a substance to cause skin irritation or corrosion.

o Methodology: A small amount of the test substance (0.5 mL for liquids) is applied to a small
area of the skin of a test animal (typically an albino rabbit) under a gauze patch. The patch is
removed after a set period (usually 4 hours), and the skin is observed for signs of erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after
patch removal. The severity of the reactions is scored according to a standardized scale.
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Acute Inhalation Toxicity Study (Based on OECD
Guideline 403)

¢ Objective: To determine the short-term toxic effects of a substance when inhaled.

o Methodology: Animals (usually rats) are exposed to the test substance as a vapor, aerosol,
or dust in an inhalation chamber for a defined period (typically 4 hours).[5] Several
concentration groups are tested.[6] Animals are observed for signs of toxicity during and
after exposure for up to 14 days.[6] Key observations include changes in behavior,
respiratory effects, and mortality. At the end of the study, a necropsy is performed to examine
the internal organs.[6]

Flammability Testing

¢ Objective: To determine the flash point and flammability characteristics of a liquid.

o Methodology: Standardized methods such as the Tag Closed Cup (TCC) or Pensky-Martens
Closed Cup tests are used. The liquid is heated in a cup, and an ignition source is passed
over the surface at regular intervals. The flash point is the lowest temperature at which the
vapors of the liquid ignite.

Safe Handling, Storage, and Emergency Procedures

Handling:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.

Ground and bond containers when transferring material to prevent static electricity buildup.

Use non-sparking tools.
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
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» Keep away from heat, sparks, open flames, and other ignition sources.
o Store separately from oxidizing agents.
Fire Fighting Measures:

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide
(CO2). Water spray may be used to cool closed containers.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air.

Accidental Release Measures:

Eliminate all ignition sources.

Ventilate the area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Visualizing Safety Protocols

To further aid in the understanding of safety procedures, the following diagrams illustrate key
workflows for handling 3-Heptene.
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Figure 1: 3-Heptene Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-Heptene.
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Figure 2: 3-Heptene Spill Response Protocol
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Caption: Protocol for responding to a 3-Heptene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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